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Compound of Interest

Compound Name: NBI 35965 hydrochloride

Cat. No.: B560253

Essential Safety and Handling Guide for NBlI 35965
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling NBI
35965 hydrochloride, a potent and selective corticotropin-releasing factor receptor 1 (CRF1)
antagonist. The following procedures are based on best practices for handling highly potent
active pharmaceutical ingredients (HPAPIs) and are intended to supplement, not replace, the
official Safety Data Sheet (SDS) provided by your supplier.

Physicochemical and Solubility Data

A clear understanding of the physical and chemical properties of NBI 35965 hydrochloride is
fundamental for its safe handling and use in experimental settings.
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Property Value Reference

Molecular Weight 437.79 g/mol [1112]

Formula C21H22Cl2N4-HCI [1][2]

Appearance Solid

Purity >98% [1][2]

CAS Number 1782228-59-4 [11[2]
Maximum Maximum

Solvent Concentration Concentration Reference
(mg/mL) (mM)

Water 43.78 100 [1]

DMSO 43.78 100 [1]

Personal Protective Equipment (PPE)

Due to the high potency of NBI 35965 hydrochloride, a comprehensive PPE strategy is critical
to minimize exposure. The use of appropriate PPE creates a necessary barrier between the
researcher and the compound.[3][4][5]
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PPE Category Item Specification

) Double-gloving with nitrile
Hand Protection Gloves ]
gloves is recommended.

A disposable, low-permeability
] gown. Consider coveralls
Body Protection Lab Coat/Gown )
("bunny suits") for full-body

protection.[5]

) Chemical splash goggles are
Eye Protection Safety Goggles )
required.

Recommended in addition to
oggles, especially when
Face Protection Face Shield 9099 ) P Y )
handling powders or solutions

that may splash.

For handling the solid
compound, a NIOSH-approved

Respiratory Protection Respirator N95 or higher-rated respirator
is essential to prevent

inhalation.[5]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is paramount to ensure safety and prevent
contamination.

1. Preparation and Engineering Controls:

» Designated Area: All handling of NBI 35965 hydrochloride should occur in a designated
area, such as a chemical fume hood or a glove box, to contain any airborne particles.

» Negative Pressure: For facilities handling highly potent compounds, rooms with negative
pressure differentials are recommended to prevent cross-contamination.[6]

» Material Staging: Before beginning work, ensure all necessary equipment, including PPE,
weighing materials, solvents, and waste containers, are within the containment area.
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2. Weighing the Compound:

o Containment: Weighing of the solid compound should be performed within a containment
device such as a glove bag or a ventilated balance enclosure to minimize the risk of
inhalation.

 Instrumentation: Use dedicated, calibrated instruments for weighing.
3. Solution Preparation:

e Solvent Addition: Add the solvent to the solid compound slowly and carefully to avoid
splashing.

e Mixing: Use a sealed container for mixing to prevent aerosolization.
4. Experimental Use:

o Closed Systems: Whenever possible, utilize closed systems for reactions and experiments to
minimize the potential for exposure.

» Spill Kit: Maintain a spill kit specifically for potent compounds in the immediate work area.

Disposal Plan

Proper disposal of NBI 35965 hydrochloride and associated waste is crucial to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:

» Solid Waste: All solid waste, including contaminated gloves, gowns, weigh boats, and pipette
tips, should be placed in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed hazardous waste container.

2. Decontamination:
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o Work Surfaces: All work surfaces should be decontaminated at the end of each procedure
using an appropriate cleaning agent.

e Equipment: Reusable equipment should be thoroughly cleaned and decontaminated
according to established laboratory protocols for potent compounds.

3. Final Disposal:

o Licensed Disposal Service: All hazardous waste containing NBI 35965 hydrochloride must
be disposed of through a licensed professional waste disposal service.[7]

Visualizing the Workflow

The following diagram illustrates the key stages of the safe handling workflow for NBI 35965
hydrochloride.
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Safe Handling Workflow for NBI 35965 Hydrochloride

Preparation

Don PPE

:

Prepare Engineering Controls
(Fume Hood/Glove Box)

\ 4

Stage Materials

Handling
\

Weigh Compound in Containment

:

Prepare Solution

\ 4

Conduct Experiment

Disposal & Decontamination

Segregate Waste

Decontaminate Surfaces & Equipment

:

Dispose via Licensed Service

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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